Cas no 2195973-96-5 (1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one
• CAS No: 2195973-96-5
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 5410016
• PubChem ID: 132317712
• Update Time: 2025-10-28

1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one
• EN300-6702355
• AKOS034007645
• 2195973-96-5
• Z2738286354

• Inchi： 1S/C13H15ClN2O/c1-2-12(17)16-8-5-10(6-9-16)13-11(14)4-3-7-15-13/h2-4,7,10H,1,5-6,8-9H2
• InChI Key： IUKHPDFIIRMGHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 250.0872908g/mol
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2195973-96-5 and Product Name: 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one

The compound identified by the CAS number 2195973-96-5 and the product name 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates a piperidine ring linked to a propenone moiety, further substituted with a chlorinated pyridine group, which contributes to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of the piperidine core in this compound is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry. Piperidines are known to exhibit a broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The structural flexibility of the piperidine ring allows for diverse functionalization, making it an attractive scaffold for drug design.

The 3-chloropyridin-2-yl substituent appended to the piperidine ring introduces additional complexity to the molecule, influencing both its electronic and steric properties. Chloropyridine derivatives are frequently explored in pharmaceutical research due to their ability to modulate enzyme activity and receptor binding. In particular, the chlorine atom can serve as a key pharmacophore, enhancing interactions with biological targets such as kinases and transcription factors. This feature makes 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one a promising candidate for further investigation.

The propenone (allyl ketone) moiety at the C-terminal end of the molecule adds another layer of functionality. Propenone derivatives are known for their reactivity in various organic transformations, including Michael additions and aldol reactions, which can be exploited in synthetic chemistry. Moreover, allyl ketones have been reported to exhibit biological activities such as anti-inflammatory and analgesic effects. The combination of these structural elements suggests that this compound may possess multiple modes of action, making it a versatile tool for drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one, particularly the piperidine-pyridine scaffold, make it a potential candidate for disrupting PPIs relevant to various diseases. Studies have shown that piperidine-based inhibitors can effectively modulate the activity of kinases and other enzymes involved in disease pathways. The chlorine substituent may further enhance binding affinity by improving interactions with hydrophobic pockets in protein targets.

Additionally, the compound’s ability to engage with multiple biological targets underscores its potential as a lead compound for drug development. In modern pharmaceutical research, multitarget engagement is often favored as it can lead to synergistic effects and reduced side effects. The structural framework of 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]prop-2-en-1-one is well-suited for this purpose, allowing for fine-tuning of interactions with different protein targets through structure-based drug design.

Advances in computational chemistry have further facilitated the exploration of such complex molecules. Molecular modeling techniques can predict binding affinities and identify optimal conformations for drug-receptor interactions. These computational tools have been instrumental in optimizing lead compounds like 1-[4-(3-Chloropyridin-2-yl)piperidin-1-yl]propenone, guiding synthetic modifications to enhance potency and selectivity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The synthesis of this compound also presents an interesting challenge from a synthetic chemistry perspective. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and functional group interconversions. Recent advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like this one. For instance, transition-metal-catalyzed reactions have been employed to streamline key steps in the synthesis pathway.

In conclusion,1-[4-(3-Chloropyridinil)piperidil]propanon 2-propenowy (CAS No 2195973 96 5) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation into drug discovery efforts holds promise for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this class of compounds, future studies will likely focus on optimizing its pharmacological profile through rational design and molecular engineering.